Cas no 211029-82-2 (Urea-crosslinker C2-succinimide)

• Product Name: Urea-crosslinker C2-succinimide
• CAS No: 211029-82-2
• MF: C₁₃H₁₄N₄O₉
• MW: 370.271663188934
• CID: 4786822
• PubChem ID: 132282591
• Update Time: 2025-06-14

Urea-crosslinker C2-succinimide Chemical and Physical Properties

Names and Identifiers

• C2-Urea-NHS-crosslinker
• Urea-crosslinker C2-succinimide
• Bis(2,5-dioxopyrrolidin-1-yl) 2,2-(carbonylbis(azanediyl))diacetate
• bis(2,5-dioxopyrrolidin-1-yl) 2,2?-(carbonylbis(azanediyl))diacetate
• 211029-82-2
• AKOS037652317
• 2,5-dioxopyrrolidin-1-yl 2-[({2-[(2,5-dioxopyrrolidin-1-yl)oxy]-2-oxoethyl}carbamoyl)amino]acetate
• Urea crosslinker C C2-arm, NHS ester
• Bis(2,5-dioxopyrrolidin-1-yl) 2,2'-(carbonylbis(azanediyl))diacetate
• CS-7059
• MFCD31618503
• (2,5-dioxopyrrolidin-1-yl) 2-[[2-(2,5-dioxopyrrolidin-1-yl)oxy-2-oxoethyl]carbamoylamino]acetate

• Inchi： 1S/C13H14N4O9/c18-7-1-2-8(19)16(7)25-11(22)5-14-13(24)15-6-12(23)26-17-9(20)3-4-10(17)21/h1-6H2,(H2,14,15,24)
• InChI Key： VKVHTMGFAUCZIL-UHFFFAOYSA-N
• SMILES： O(C(CNC(NCC(=O)ON1C(CCC1=O)=O)=O)=O)N1C(CCC1=O)=O

Computed Properties

• Exact Mass: 370.07607804g/mol
• Monoisotopic Mass: 370.07607804g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 26
• Rotatable Bond Count: 8
• Complexity: 601
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.6
• Topological Polar Surface Area: 169

Additional information on Urea-crosslinker C2-succinimide

Comprehensive Guide to Urea-crosslinker C2-succinimide (CAS No. 211029-82-2): Properties, Applications, and Innovations

Urea-crosslinker C2-succinimide (CAS No. 211029-82-2) is a specialized chemical compound widely recognized for its role in advanced material science and biomedical applications. This urea-based crosslinking agent is engineered to enhance the stability and functionality of polymers, hydrogels, and protein conjugates. Its unique succinimide moiety enables efficient covalent bonding with amine groups, making it indispensable in bioconjugation and drug delivery systems.

The growing demand for smart materials and sustainable chemistry has propelled interest in Urea-crosslinker C2-succinimide. Researchers and industries are increasingly exploring its potential in biodegradable polymers, tissue engineering scaffolds, and targeted therapeutics. A key advantage of this compound lies in its ability to form stable crosslinks under mild conditions, reducing energy consumption and environmental impact—a critical consideration in today’s green chemistry initiatives.

One of the most searched questions about CAS No. 211029-82-2 revolves around its compatibility with biocompatible materials. Studies confirm its efficacy in modifying peptides and antibodies without compromising biological activity, a feature highly valued in precision medicine and diagnostic assays. Additionally, its water-soluble derivatives are gaining traction in 3D bioprinting, addressing the need for scaffolds with tunable mechanical properties.

Innovations in nanotechnology have further expanded the applications of Urea-crosslinker C2-succinimide. For instance, its integration with gold nanoparticles enables the development of multifunctional probes for imaging and therapy. This aligns with the rising trend of theranostics, where diagnostics and treatment are combined into a single platform. Such advancements are frequently discussed in forums focusing on next-gen biomaterials.

From an industrial perspective, the compound’s role in adhesive formulations and coatings is noteworthy. Its ability to form durable bonds at low temperatures makes it ideal for heat-sensitive substrates, a topic often queried in material science communities. Moreover, its hydrolytic stability ensures long-term performance in humid environments, a key requirement for marine coatings and electronic encapsulation.

Environmental and regulatory considerations are also pivotal. Urea-crosslinker C2-succinimide is often compared to traditional crosslinkers like glutaraldehyde due to its lower toxicity profile. This positions it as a safer alternative in consumer products and medical devices, aligning with global shifts toward non-hazardous chemicals. FAQs in regulatory databases frequently highlight its compliance with REACH and FDA guidelines.

In summary, Urea-crosslinker C2-succinimide (CAS No. 211029-82-2) represents a versatile tool for modern science, bridging gaps between sustainability, performance, and innovation. Its applications span from cutting-edge biomedicine to industrial high-performance materials, making it a compound of enduring relevance. As research continues, its role in addressing challenges like circular economy and personalized healthcare will likely expand, solidifying its place in the scientific lexicon.